Cas no 680591-02-0 (1-Propanol, 3-[(2-quinolinylmethyl)amino]-)

• Product Name: 1-Propanol, 3-[(2-quinolinylmethyl)amino]-
• CAS No: 680591-02-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1723969
• PubChem ID: 43392792
• Update Time: 2025-04-21

1-Propanol, 3-[(2-quinolinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(2-quinolinylmethyl)amino]-
• 3-[(quinolin-2-ylmethyl)-amino]-propan-1-ol
• SCHEMBL1038626
• DB-330985
• AKOS009031076
• 680591-02-0
• UIAOZZPEWHNYPP-UHFFFAOYSA-N

• Inchi： 1S/C13H16N2O/c16-9-3-8-14-10-12-7-6-11-4-1-2-5-13(11)15-12/h1-2,4-7,14,16H,3,8-10H2
• InChI Key： UIAOZZPEWHNYPP-UHFFFAOYSA-N
• SMILES： OCCCNCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15